Cas no 2103953-26-8 (3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2103953-26-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6110424
• PubChem ID: 165472866
• Update Time: 2025-05-20

3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine
• 2103953-26-8
• EN300-1112097
• 3-methyl-1-[(oxolan-3-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-9(10)5-12(11-7)4-8-2-3-13-6-8/h5,8H,2-4,6,10H2,1H3
• InChI Key： WTGMWMFUSYOYSU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine

3-Methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine: A Comprehensive Overview

3-Methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 2103953-26-8) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its pyrazole ring system, has been the subject of extensive research due to its potential applications in drug discovery, catalysis, and advanced materials development. The molecule's structure, which includes a methyl group and an oxolane (tetrahydrofuran) substituent, contributes to its distinctive chemical properties and reactivity.

The synthesis of 3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at the 4-amino position, where the oxolane group is introduced through a series of coupling reactions. The methyl group at the 3-position is introduced via alkylation or substitution reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable features of 3-methyl-1-(oxolan-3-yl)methyl-1H-pyrazol-4-amine is its ability to act as a chiral auxiliary in asymmetric synthesis. The oxolane group provides a rigid chiral environment that can be exploited to induce high enantioselectivity in various organic transformations. This property has been leveraged in the development of novel pharmaceuticals, where stereochemistry plays a critical role in determining drug efficacy and safety. Recent studies have demonstrated that this compound can serve as an effective catalyst in the synthesis of complex natural products and bioactive molecules.

In addition to its role in catalysis, 3-methyl-1-(oxolan-3-yllmethyl)-1H-pyrazol4-amine has shown promise as a building block for advanced materials. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for use in metalloorganic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. Researchers have also explored its potential as a ligand in organometallic chemistry, where it can stabilize metal centers and facilitate electron transfer processes.

The physical and chemical properties of 3-methyl-l-(oxolan3-yllmethyl)-lH-pyrazol4-amine are highly dependent on its molecular structure. The pyrazole ring system contributes to its aromaticity and conjugation, while the oxolane group introduces steric hindrance and enhances solubility in organic solvents. These properties make it suitable for use in both solution-phase and solid-state chemistry applications. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing that the amino group at position 4 plays a critical role in determining its reactivity towards electrophilic substitution reactions.

From an environmental perspective, 3-methyl-l-(oxolan3-yllmethyl)-lH-pyrazol4-amine exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an eco-friendly choice for use in industrial processes where sustainability is a priority. Researchers have also investigated its toxicity profile, demonstrating that it poses minimal risk to aquatic life when used at recommended concentrations.

In conclusion, 3-methyl-l-(oxolan3-yllmethyl)-lH-pyrazol4-amine (CAS No. 2103953268) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure, coupled with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future innovations within these fields.